Cas no 2137982-22-8 (3-chloro-2,2-dimethyl-1-4-(oxetan-3-yloxy)piperidin-1-ylpropan-1-one)

• Product Name: 3-chloro-2,2-dimethyl-1-4-(oxetan-3-yloxy)piperidin-1-ylpropan-1-one
• CAS No: 2137982-22-8
• MF: C₁₃H₂₂ClNO₃
• MW: 275.771683216095
• CID: 5938470
• PubChem ID: 165792310
• Update Time: 2025-06-13

3-chloro-2,2-dimethyl-1-4-(oxetan-3-yloxy)piperidin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,2-dimethyl-1-4-(oxetan-3-yloxy)piperidin-1-ylpropan-1-one
• 3-chloro-2,2-dimethyl-1-[4-(oxetan-3-yloxy)piperidin-1-yl]propan-1-one
• 2137982-22-8
• EN300-1067893

• Inchi： 1S/C13H22ClNO3/c1-13(2,9-14)12(16)15-5-3-10(4-6-15)18-11-7-17-8-11/h10-11H,3-9H2,1-2H3
• InChI Key： FLEWWLVBMMLCQW-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C(N1CCC(CC1)OC1COC1)=O

Computed Properties

• Exact Mass: 275.1288213g/mol
• Monoisotopic Mass: 275.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.8Ų

Additional information on 3-chloro-2,2-dimethyl-1-4-(oxetan-3-yloxy)piperidin-1-ylpropan-1-one

Exploring the Chemistry and Applications of 3-Chloro-2,2-dimethyl-1-4-(oxetan-3-yloxy)piperidin-1-ylpropan-1-one (CAS No. 2137982-22-8)

The compound 3-chloro-2,2-dimethyl-1-4-(oxetan-3-yloxy)piperidin-1-ylpropan-1-one (CAS No. 2137982-22-8) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule combines a piperidine core with an oxetane moiety, offering a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a bioactive intermediate, which can be tailored for targeted therapeutic applications. The presence of the chloro and oxetane groups enhances its reactivity, making it a valuable building block in synthetic chemistry.

In the context of modern drug development, 3-chloro-2,2-dimethyl-1-4-(oxetan-3-yloxy)piperidin-1-ylpropan-1-one is often explored for its potential in kinase inhibition and GPCR modulation. These targets are critical in treating diseases such as cancer, inflammation, and neurological disorders. The oxetane ring, known for improving metabolic stability and solubility, is a hotspot in medicinal chemistry, aligning with the growing demand for drug-like properties in small molecules. Additionally, the compound’s piperidine backbone is frequently utilized in CNS-active drugs, further highlighting its relevance.

From a synthetic perspective, the incorporation of the oxetan-3-yloxy group into piperidine derivatives represents an innovative strategy to enhance molecular diversity. This approach resonates with the broader trend of fragment-based drug design, where modular components are assembled to optimize biological activity. The compound’s CAS No. 2137982-22-8 is frequently cited in patents and academic publications, underscoring its importance in intellectual property and R&D landscapes. Its synthesis often involves Pd-catalyzed cross-coupling or nucleophilic substitution, methods widely adopted in industrial-scale production.

Beyond pharmaceuticals, 3-chloro-2,2-dimethyl-1-4-(oxetan-3-yloxy)piperidin-1-ylpropan-1-one has potential applications in agrochemical formulations. The chloro substituent may contribute to pesticidal or herbicidal activity, addressing global challenges in crop protection and sustainable agriculture. This aligns with the increasing focus on green chemistry and eco-friendly alternatives in the agrochemical sector. Researchers are also investigating its utility in material science, particularly in polymer modification or as a precursor for functional materials.

The growing interest in CAS No. 2137982-22-8 is reflected in search trends, with queries such as "oxetane in drug discovery", "piperidine derivatives synthesis", and "chloro-propanone applications" gaining traction. These keywords highlight the compound’s multidisciplinary appeal. Furthermore, its structural complexity makes it a subject of computational chemistry studies, where molecular docking and QSAR modeling are employed to predict its interactions with biological targets.

In summary, 3-chloro-2,2-dimethyl-1-4-(oxetan-3-yloxy)piperidin-1-ylpropan-1-one (CAS No. 2137982-22-8) exemplifies the convergence of synthetic innovation and applied science. Its versatility across pharmaceuticals, agrochemicals, and materials ensures its continued relevance in research and industry. As advancements in high-throughput screening and AI-driven drug design accelerate, this compound is poised to play a pivotal role in next-generation discoveries.